![molecular formula C17H17NO5 B5836986 4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid](/img/structure/B5836986.png)
4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid is a synthetic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is also known as GW9662 and is widely used in scientific research for its ability to selectively inhibit the peroxisome proliferator-activated receptor gamma (PPARγ).
Mechanism of Action
The mechanism of action of 4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid involves the selective inhibition of PPARγ. PPARγ is a transcription factor that regulates the expression of various genes involved in glucose and lipid metabolism, inflammation, and cell differentiation. The selective inhibition of PPARγ by this compound leads to the downregulation of these genes, resulting in therapeutic effects in various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in various scientific publications. It has been shown to have therapeutic potential in various diseases such as obesity, diabetes, and cancer. The selective inhibition of PPARγ by this compound leads to the downregulation of genes involved in glucose and lipid metabolism, resulting in improved insulin sensitivity and reduced adiposity. It also has anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid in lab experiments are its ability to selectively inhibit PPARγ and its therapeutic potential in various diseases. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several future directions for the research and development of 4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid. These include the identification of its potential therapeutic effects in other diseases, the development of more efficient synthesis methods, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, the use of this compound in combination with other drugs or therapies could lead to enhanced therapeutic effects.
Synthesis Methods
The synthesis of 4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid involves the reaction of 4-(2-methoxyphenoxy)benzeneamine with ethyl 4-bromobutanoate in the presence of a base such as potassium carbonate. The resulting product is then hydrolyzed with hydrochloric acid to obtain this compound. This method has been described in detail in various scientific publications.
Scientific Research Applications
4-{[4-(2-methoxyphenoxy)phenyl]amino}-4-oxobutanoic acid is widely used in scientific research for its ability to selectively inhibit PPARγ. PPARγ is a nuclear receptor that plays a crucial role in various physiological processes such as glucose and lipid metabolism, inflammation, and cell differentiation. The selective inhibition of PPARγ by this compound has been shown to have therapeutic potential in various diseases such as obesity, diabetes, and cancer.
Properties
IUPAC Name |
4-[4-(2-methoxyphenoxy)anilino]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO5/c1-22-14-4-2-3-5-15(14)23-13-8-6-12(7-9-13)18-16(19)10-11-17(20)21/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJCFTBGAYVIMBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2=CC=C(C=C2)NC(=O)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.